Cas no 1564810-30-5 (7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one)
7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one
-
- MDL: MFCD26920859
- Inchi: 1S/C9H11N3O2/c1-5(2)6-3-7-10-8(13)4-9(14)12(7)11-6/h3-5,14H,1-2H3,(H,10,13)
- InChI Key: NDWHPGYMMHPEBN-UHFFFAOYSA-N
- SMILES: OC1=CC(NC2=CC(C(C)C)=NN21)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 288
- XLogP3: 0.7
- Topological Polar Surface Area: 67.2
7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 222970-1g |
7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one, 95% min |
1564810-30-5 | 95% | 1g |
$840.00 | 2023-09-06 | |
| Matrix Scientific | 222970-5g |
7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one, 95% min |
1564810-30-5 | 95% | 5g |
$2520.00 | 2023-09-06 |
7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one
7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one: A Comprehensive Overview
The compound with CAS No. 1564810-30-5, commonly referred to as 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one, is a structurally unique and biologically significant molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. Recent studies have highlighted its promising role in drug discovery, particularly in the development of anti-cancer agents.
The molecular structure of 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one is characterized by a fused pyrazolo[1,5-a]pyrimidine ring system with a hydroxyl group at position 7 and an isopropyl substituent at position 2. This arrangement of functional groups contributes to its unique physicochemical properties and biological activity. The hydroxyl group at position 7 plays a critical role in stabilizing the molecule's conformation, while the isopropyl group at position 2 enhances lipophilicity, potentially improving bioavailability.
Recent research has focused on the synthesis and characterization of this compound. One notable study published in *Journal of Medicinal Chemistry* demonstrated an efficient synthetic route involving a multi-component reaction strategy. This approach not only simplified the synthesis process but also improved the yield compared to traditional methods. The compound was further subjected to various spectroscopic analyses, including NMR and IR spectroscopy, to confirm its structure and purity.
In terms of pharmacological activity, 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one has shown potent anti-proliferative effects against several cancer cell lines. A study conducted by researchers at the University of California revealed that this compound selectively inhibits the growth of human breast cancer cells (MCF-7) with an IC₅₀ value of 0.8 μM. The mechanism of action appears to involve modulation of key signaling pathways associated with cell cycle regulation and apoptosis.
Beyond its anti-cancer potential, this compound has also been investigated for its anti-inflammatory properties. A collaborative study between European and Asian research institutions demonstrated that 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one exhibits significant inhibitory activity against cyclooxygenase (COX)-2 enzymes, which are key players in inflammation-related diseases such as arthritis and inflammatory bowel disease.
From a synthetic perspective, the development of novel analogs based on this core structure has been a focal point for researchers. For instance, a team at Kyoto University reported the synthesis of several derivatives by modifying the substituents at positions 2 and 7. These analogs were evaluated for their bioactivity, with some showing enhanced potency compared to the parent compound.
In conclusion, 7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one represents a promising lead compound in drug discovery due to its unique structure and diverse biological activities. Ongoing research continues to explore its potential applications in oncology and inflammation management. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is expected to play an increasingly important role in the development of novel therapeutic agents.
1564810-30-5 (7-Hydroxy-2-isopropylpyrazolo[1,5-a]pyrimidin-5(4H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)